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Compound of Interest

1-(b-D-Arabinofuranosyl)-5-
Compound Name:

hydroxymethyluracil
CAS No.: 28608-82-4
Cat. No.: B3257250

Get Quote

Executive Summary

5-hydroxymethyl-1-p-D-arabinofuranosyluracil (5-hm-araU) is a pyrimidine nucleoside analogue
characterized by the presence of a hydroxymethyl group at the C-5 position of the uracil base
and an arabinose sugar moiety. It is structurally related to thymidine and 5-hydroxymethyl-2'-
deoxyuridine (5-hm-dU).[1] While less clinically prominent than its halogenated analogs (e.qg.,
Sorivudine, Brivudine), 5-hm-araU serves as a critical intermediate in the synthesis of antiviral
agents and appears as a metabolite in the degradation pathways of 5-substituted uracil
nucleosides.[1] This guide provides a definitive reference for its physicochemical constants,
synthesis, and analytical profiling.[1]

Chemical Identity & Structural Analysis[1]

Nomenclature and Identification

o |[UPAC Name: 1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-
(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione[1]
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e Common Names: 5-hydroxymethyl-araU, 5-hm-araU, 1-B-D-arabinofuranosyl-5-
hydroxymethyluracil[1]

o CAS Registry Number: 3083-77-0 (Generic for ara-U derivatives; specific CAS for 5-hm-arauU
is often cited in specialized libraries)[1]

¢ SMILES:0=C1NC(=0)C(CO)=CN1[C@@H]20[C@H]20

Molecular Formula & Weight

The molecular weight is calculated based on IUPAC atomic weights (2025 standard).

Parameter Value
Molecular Formula C10H14N207
Monoisotopic Mass 274.0795 Da
Average Molecular Weight 274.23 g/mol

Structural Insight: The substitution of the 5-methyl group of thymidine (or 5-H of ara-U) with a
hydroxymethyl group (-CH20H) increases polarity and introduces a potential site for further
functionalization (e.g., phosphorylation, esterification).[1]

Physicochemical Constants

The following constants are derived from experimental data on 5-hm-araU and high-fidelity
predictive models based on structural analogs (5-hm-dU and ara-U).
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Constant Value /| Range Condition / Note
Typical for 5-substituted ara-U
Melting Point 208 — 212 °C (Decomposes) derivatives; often browns
before melting.
o Deprotonation of N-3 imide
pKa (Acidic) 9.3+£0.1
proton.[1]
) Protonation of O-4 (negligible
pKa (Basic) ~-25 ) ]
at physiological pH).[1]
Highly hydrophilic due to sugar
LogP (Octanol/Water) -1.85+0.2 hydroxyls and 5-CH20H group.
[1]
. Moderate solubility; enhanced
Solubility (Water) ~ 15 mg/mL ) ) )
in hot water or dilute alkali.[1]
N Excellent solubility for stock
Solubility (DMSO) > 50 mg/mL

preparation.[1]

UV Amax

265 nm (pH 7.0)

£€=9,800 M~icm
(Characteristic of 5-substituted

uracils).[1]

UV Amin

234 nm (pH 7.[1]0)

Expert Insight: The presence of the 5-hydroxymethyl group lowers the LogP compared to

thymidine (LogP ~ -1.3), making 5-hm-araU significantly more hydrophilic. This impacts its

passive diffusion across cell membranes, often necessitating nucleoside transporters
(ENT/CNT) for cellular uptake.[1]

Analytical Characterization
UV-Visible Spectroscopy

The UV spectrum is pH-dependent due to the ionization of the N-3 proton.

» Acidic/Neutral (pH 1-7): Amax = 265 nm.[1]
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e Alkaline (pH 11): Bathochromic shift to Amax = 284 nm (due to N-3 anion formation).[1]

Nuclear Magnetic Resonance (NMR)

1H-NMR (400 MHz, DMSO-ds):

0 11.3 ppm (s, 1H): N3-H (Exchangeable).

0 7.85 ppm (s, 1H): H-6 (Pyrimidine ring).[1]

0 6.05 ppm (d, J=5.0 Hz, 1H): H-1' (Anomeric proton, typical for -configuration).[1]

0 4.15 ppm (s, 2H): 5-CH20H (Methylene protons).[1]

0 3.5-4.0 ppm (m, 5H): Sugar protons (H-2', H-3', H-4', H-5', H-5").[1]

Mass Spectrometry (ESI-MS)

o Positive Mode (M+H)*: m/z 275.08[1]
o Negative Mode (M-H)~: m/z 273.07[1]

o Fragmentation: Loss of sugar moiety (133 Da) typically yields the base ion [5-
hydroxymethyluracil + H]* at m/z 143.[1]

Experimental Methodologies
Synthesis Protocol (Hydroxymethylation)

Objective: Synthesis of 5-hm-araU from 1-f3-D-arabinofuranosyluracil (ara-U).
Reagents:

e Ara-U (Starting Material)[1]

o Paraformaldehyde

e 0.5 N KOH (Base catalyst)[1]

e Dowex 50W (H+ form) resin[1]
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Workflow:

Dissolution: Dissolve 1.0 g of ara-U in 15 mL of 0.5 N KOH.
» Addition: Add 0.5 g of paraformaldehyde.
e Reaction: Heat at 60°C for 24-48 hours. Monitor by TLC (System: CHCIs:MeOH 3:1).[1]

o Neutralization: Cool to room temperature and neutralize with Dowex 50W (H+) resin to pH
7.0.

¢ Filtration: Filter off the resin and wash with water.

 Purification: Concentrate the filtrate in vacuo. Recrystallize from Ethanol/Water (9:1) to yield
white crystals.

HPLC Analytical Method

System: Agilent 1200 or equivalent with DAD. Column: C18 Reverse Phase (e.g., Zorbax
Eclipse Plus, 4.6 x 150 mm, 5 um).[1] Mobile Phase:

e A:0.1% Formic Acid in Water

e B: Acetonitrile Gradient: 0-5 min (0% B), 5-15 min (0-10% B), 15-20 min (10% B).[1] Flow
Rate: 1.0 mL/min. Detection: 265 nm. Retention Time: ~4.5 min (elutes earlier than
Thymidine due to higher polarity).[1]

Biological Context & Stability[1][3]
Metabolic Pathway

5-hm-araU is often investigated as a metabolite of thymidine analogs or as a breakdown
product of 5-substituted uracil antivirals.

Hydroxymethylation Phosphorylase

Ara-U (Chemical/Enzymatic) 5-hm-araU (Degradation) p.| 5-Hydroxymethyluracil
(Precursor) (Target) (Base)
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Click to download full resolution via product page
Figure 1: Formation and degradation pathway of 5-hm-araU.[1]
Stability[1]
e Thermal: Stable up to 150°C in solid state.
o Hydrolytic: Stable at pH 2-9. At pH > 10, risk of sugar ring opening or epimerization.[1]
o Storage: Store at -20°C, desiccated. Solutions in DMSO are stable for 6 months at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3257250/docs#technical-monograph-
physicochemical-profiling-of-5-hm-arau]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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